molecular formula C15H24N2 B8457327 1-(2-(tert-Butyl)phenyl)-4-methylpiperazine

1-(2-(tert-Butyl)phenyl)-4-methylpiperazine

Cat. No. B8457327
M. Wt: 232.36 g/mol
InChI Key: RQWKEKIINFJWGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-(tert-Butyl)phenyl)-4-methylpiperazine is a useful research compound. Its molecular formula is C15H24N2 and its molecular weight is 232.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(2-(tert-Butyl)phenyl)-4-methylpiperazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-(tert-Butyl)phenyl)-4-methylpiperazine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(2-(tert-Butyl)phenyl)-4-methylpiperazine

Molecular Formula

C15H24N2

Molecular Weight

232.36 g/mol

IUPAC Name

1-(2-tert-butylphenyl)-4-methylpiperazine

InChI

InChI=1S/C15H24N2/c1-15(2,3)13-7-5-6-8-14(13)17-11-9-16(4)10-12-17/h5-8H,9-12H2,1-4H3

InChI Key

RQWKEKIINFJWGL-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC=CC=C1N2CCN(CC2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-tert-Butyl-phenylamine and bis-(2-chloro-ethyl)-methylamine were mixed together with K2CO3 (25 g), NaI (10 g) and diglyme (250 mL) and heated at 170° C. for 8 h. Cooled and filtered solid and evaporated solvent. Diluted with EtOAc, washed with NaHCO3 solution, extracted twice more with EtOAc, washed with brine, dried over Na2SO4 and evaporated to give the compound as a dark solid.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
25 g
Type
reactant
Reaction Step One
Name
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.